Vitrabond

• CAS No.: 126338-82-7
• Molecular Formula: C6H5ClIN
• Synonyms: Vitrabond

Description

Vitrabond is a resin-modified glass ionomer cement (RMGIC) composed of a conventional glass ionomer combined with a light-curing resin and hydroxy-ethylmethacrylate (HEMA) . It is designed for applications in dental restorative research, particularly for studying the adaptation of materials to tooth tissue . Studies indicate that its adaptation is excellent when dentin is conditioned with maleic acid . Research shows that this compound, when applied in thin layers as a liner in deep cavities, elicits a mild inflammatory pulpal response that decreases over time, demonstrating acceptable biocompatibility and suggesting its value in studies on postoperative hypersensitivity and pulp response . A key characteristic for researchers to note is the material's susceptibility to shrinkage on dehydration, which can affect experimental outcomes . Published comparative effectiveness research on its use under posterior resin-based composite restorations can provide insights into its performance in clinical simulation models . This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Chemical Compositional Analysis and Structural Elucidation of Vitrebond Formulations

In-depth Characterization of Fluoroaluminosilicate Glass Component

The powder component of Vitrebond is a reactive, ion-leachable fluoroaluminosilicate (FAS) glass. This glass is not merely an inert filler but an active participant in the cement-forming reaction. Its precise composition is critical to the material's setting characteristics, mechanical strength, radiopacity, and fluoride-releasing capabilities.

The glass is synthesized by fusing a mixture of raw materials at high temperatures. The primary constituents include:

Silicon Dioxide (SiO₂): Forms the main glass network.

Aluminum Trioxide (Al₂O₃) or Aluminum Trifluoride (AlF₃): Modifies the glass network and is the source of trivalent aluminum ions (Al³⁺) necessary for the cross-linking reaction. The Al/Si atomic ratio is a crucial factor, with a ratio of less than 2:1 rendering the glass susceptible to acid attack. nanochemres.org

Calcium Fluoride (B91410) (CaF₂) or Strontium Oxide (SrO): Provides divalent calcium (Ca²⁺) or strontium (Sr²⁺) ions, which are released upon acid attack and participate in the initial setting reaction. Strontium also contributes to the material's radiopacity.

Sodium Fluoride (NaF) or Cryolite (Na₃AlF₆): Act as fluxes to lower the fusion temperature of the glass and are the primary sources of leachable fluoride ions.

Phosphorus Pentoxide (P₂O₅) or Aluminum Phosphate (B84403) (AlPO₄): Modifies the glass network and influences the reactivity of the glass.

Zinc Oxide (ZnO) and Magnesium Oxide (MgO): May be included to further modify the glass properties. amazonaws.com

The particle size distribution of the FAS glass powder is a significant factor in determining the material's handling and setting properties. pocketdentistry.com Smaller particles provide a larger surface area for the acid-base reaction, leading to a faster setting time and improved mechanical properties such as wear resistance and compressive strength. pocketdentistry.com

Polyalkenoic Acid Copolymers: Synthesis, Derivatization, and Molecular Architecture

The liquid component of Vitrebond is an aqueous solution of a modified polyalkenoic acid. This polymer is the backbone of the organic matrix and is responsible for the acid-base setting reaction and chemical adhesion to the tooth structure.

Typically, the polyalkenoic acid used in glass ionomer cements is a homopolymer of acrylic acid or a copolymer of acrylic acid with other unsaturated carboxylic acids like itaconic acid or maleic acid. nanochemres.org The molecular weight and architecture of the polymer chain influence the viscosity of the liquid and the mechanical properties of the set cement. pocketdentistry.com

Role of 2-Hydroxyethyl Methacrylate (B99206) (HEMA) within the Polymer Network

2-Hydroxyethyl methacrylate (HEMA) is a crucial monomer present in the liquid component of Vitrebond. amazonaws.com It serves multiple functions within the polymer network:

Cross-linking Agent: HEMA is a water-soluble methacrylate monomer that can copolymerize with the methacrylate groups on the modified polyalkenoic acid during light activation. This contributes to the formation of a more densely cross-linked and stronger polymer matrix.

Wetting Agent: HEMA improves the wetting of the dentin surface by the cement. 3m.com Its hydrophilic nature facilitates penetration into the tooth structure, which can enhance the bond strength.

Viscosity Modifier: The presence of HEMA can influence the viscosity of the mixed cement, affecting its handling characteristics.

Photoinitiator Systems and Activators in Vitrebond Chemistry

The light-curing functionality of Vitrebond is dependent on a photoinitiator system incorporated into the formulation. This system absorbs energy from a dental curing light and initiates the free-radical polymerization of the methacrylate groups.

The most common photoinitiator used in dental materials, including Vitrebond, is camphorquinone (B77051) (CQ) . nanochemres.orgtaylorandfrancis.com Camphorquinone has a peak light absorption in the blue region of the visible light spectrum, typically around 468-470 nm. taylorandfrancis.com

However, camphorquinone alone is not an efficient initiator. It requires a co-initiator or activator, which is typically a tertiary amine , to generate the free radicals necessary for polymerization. taylorandfrancis.comresearchgate.netresearchgate.net When exposed to light of the appropriate wavelength, camphorquinone is excited to a triplet state. This excited camphorquinone then interacts with the tertiary amine through an electron transfer process, forming an exciplex. This unstable complex then breaks down to generate free radicals that initiate the polymerization of the methacrylate monomers. taylorandfrancis.compocketdentistry.com The specific tertiary amine used in Vitrebond is proprietary information, but common examples used in dental resins include ethyl-4-(dimethylamino)benzoate (EDMAB) or N,N-dimethyl-p-toluidine (DMPT). pocketdentistry.comnih.gov

Aqueous Phase Dynamics and its Influence on Material Chemistry

Water is an essential component of the Vitrebond formulation, playing a critical role in the acid-base setting reaction. amazonaws.com It acts as the medium for the ionization of the polyalkenoic acid, releasing protons (H⁺). These protons then attack the surface of the fluoroaluminosilicate glass, leading to the release of metal cations (Ca²⁺, Al³⁺, Sr²⁺). amazonaws.com These cations subsequently cross-link the polyalkenoic acid chains through ionic bonds, forming a salt-bridge matrix that gives the cement its strength and integrity. amazonaws.com

The water balance in the material is delicate. During the initial setting, the material is sensitive to both dehydration and excessive moisture. Dehydration can halt the acid-base reaction, while excessive water can dissolve the newly formed polysalts, weakening the cement. The light-initiated polymerization of the resin component helps to protect the setting cement from early moisture contamination.

Comparative Chemical Analysis of Vitrebond Variants (e.g., Vitrebond vs. Vitrebond Plus)

Over time, variations of the original Vitrebond formulation have been introduced, such as Vitrebond Plus. While both are resin-modified glass ionomers with similar core chemistries, there are notable differences in their composition and delivery systems, which in turn affect their handling and physical properties.

The original Vitrebond is a powder-liquid system that requires manual mixing. amazonaws.com Vitrebond Plus, on the other hand, is a two-paste system delivered in a pre-measured "Clicker" dispenser, which ensures a consistent mix ratio. 3m.com3m.com

The primary chemical differences lie in the composition of the pastes. The liquid component of Vitrebond Plus is similar to that of the original, containing the modified polyalkenoic acid, HEMA, water, and initiators. 3m.com However, the paste in Vitrebond Plus contains a different fluoroaluminosilicate glass, which results in a reduction in opacity compared to the original Vitrebond. 3m.com Additionally, the paste of Vitrebond Plus includes Bisphenol A glycidyl (B131873) methacrylate (BIS-GMA) , a common monomer in dental composites, which is not a listed component of the original Vitrebond liquid. 3m.com

Below is a comparative table summarizing the key chemical and physical differences:

Feature	Vitrebond	Vitrebond Plus
Delivery System	Powder/Liquid	Paste/Paste (Clicker Dispenser)
Fluoroaluminosilicate Glass	Standard FAS Glass	Different FAS Glass (Lower Opacity)
Additional Monomers	Not specified to contain BIS-GMA	Contains BIS-GMA in the paste component
Mixing	Manual	Pre-measured, consistent mix
Compressive Strength	Comparable to Vitrebond Plus 3m.com	Comparable to Vitrebond 3m.com
Diametral Tensile Strength	Comparable to Vitrebond Plus 3m.com	Comparable to Vitrebond 3m.com
Flexural Strength	Comparable to Vitrebond Plus 3m.com	Comparable to Vitrebond 3m.com
Bond Strength to Dentin	Comparable to Vitrebond Plus 3m.com	Comparable to Vitrebond 3m.com
Fluoride Release	High, sustained release amazonaws.comnih.gov	Sustained release, comparable to original 3m.com3m.com

Reaction Mechanisms and Curing Dynamics of Vitrebond

Acid-Base Reaction Pathways in the Glass Ionomer Component

The conventional glass ionomer reaction in Vitrebond begins immediately upon mixing the acidic liquid with the basic fluoroaluminosilicate glass powder. 3m.comamazonaws.com This reaction is fundamental to the material's adhesion to tooth structure and its long-term fluoride (B91410) release. 3m.comalphadentkart.com

Ionic Chelation Reactions between Carboxylate Groups and Metal Cations

The acidic component of Vitrebond's liquid contains modified polyacrylic acid with pendant methacrylate (B99206) groups. 3m.com Upon contact with the glass powder, the acid attacks the surface of the glass particles, leading to the dissolution and decomposition of the glass structure. nih.govmdpi.comdentaltix.com This process releases various cations, primarily calcium (Ca²⁺), aluminum (Al³⁺), and strontium (Sr²⁺), from the glass network into the aqueous medium. nih.govmdpi.comdentaltix.com

These released metal cations then react with the carboxylate groups (-COO⁻) present along the polyacrylic acid chains. 3m.comamazonaws.commdpi.comdentaltix.com This reaction involves ionic chelation, where the metal cations form cross-links or "salt bridges" between the polyacid molecules. mdpi.comdentaltix.comscielo.br Initially, calcium ions react rapidly with the polyacrylic acid, forming a three-dimensional cross-linked structure that contributes to the initial setting and gelation of the cement. nih.govdentaltix.comscielo.br Subsequently, the slower-moving aluminum ions also participate in the cross-linking, displacing calcium ions and further enhancing the strength and stability of the set cement over a longer period. nih.govdentaltix.com This formation of polyacrylate metal salts is crucial for the hardening and structural integrity of the glass ionomer matrix. dentaltix.comscielo.br

Influence of Water on Ion Transfer and Matrix Stabilization

Water plays a critical and multifaceted role in the setting reaction of the glass ionomer component. It serves as the reaction medium, facilitating the diffusion of ions from the glass particles and the movement of polyacid chains. nih.govdentaltix.comsci-hub.seresearchgate.net In the initial stages, water is essential for the dissolution of the glass and the subsequent ionic reactions. nih.govdentaltix.com

As the acid-base reaction progresses, water becomes incorporated into the cement matrix, hydrating the cross-linked polyacrylate chains. nih.gov This hydration process, known as maturation, continues over time and contributes to the long-term strength and stability of the set cement. nih.gov However, the water balance during the early setting phase is crucial. Both dehydration (water loss) and excessive water contamination can negatively impact the properties of the setting cement. nih.govdentaltix.comsci-hub.sebiomedpharmajournal.org Dehydration can lead to an opaque, weak, and more soluble cement, while early water contamination can cause dissolution of the matrix and leaching of calcium ions. nih.govdentaltix.combiomedpharmajournal.org

Research has shown that the presence of ambient water influences the shear strength of glass ionomer cements, with resin-modified glass ionomers like Vitrebond exhibiting greater shear strength during water immersion compared to conventional glass ionomers. sci-hub.se The proper management of water during placement and initial setting is therefore vital for achieving optimal mechanical properties and durability. nih.govbiomedpharmajournal.org

Free Radical Polymerization of Methacrylate Moieties

In addition to the acid-base reaction, Vitrebond contains methacrylate functional groups pendant to the modified polyacrylic acid chains, as well as monomers like HEMA (2-hydroxyethylmethacrylate). 3m.comamazonaws.com These methacrylate moieties undergo free radical polymerization, which is initiated by light exposure and contributes significantly to the rapid setting and enhanced mechanical properties of the material. 3m.comamazonaws.comdentaltix.comwikipedia.orgmdpi.com

Photoinitiation Mechanisms and Curing Kinetics

The polymerization of the methacrylate groups is triggered by a photoinitiation system present in the liquid component, typically involving camphorquinone (B77051) (CQ) as the primary photoinitiator. 3m.comamazonaws.commdpi.comnih.gov When exposed to visible light of an appropriate wavelength (typically in the blue light spectrum, around 400-500 nm), the photoinitiator absorbs light energy and enters an excited state. mdpi.comnih.govresearchgate.net

In the presence of a co-initiator (often a tertiary amine), the excited photoinitiator undergoes a reaction that generates free radicals. mdpi.comnih.gov These highly reactive free radicals then initiate the polymerization process by attacking the carbon-carbon double bonds of the methacrylate groups. This initiates a chain reaction where monomer molecules are added sequentially to the growing polymer chain, forming a cross-linked polymer network. scielo.brpainternearme.com

The kinetics of this photopolymerization are influenced by factors such as light intensity, exposure time, the type and concentration of photoinitiator and co-initiator, and the composition and viscosity of the resin mixture. researchgate.netpocketdentistry.comacs.org Sufficient light energy is required to achieve an adequate degree of conversion of the monomers into polymer chains, which is crucial for the material's mechanical properties. mdpi.comresearchgate.netnih.gov Insufficient light exposure can lead to incomplete polymerization and compromised material performance. nih.gov

Command-Setting Phenomena and Delayed Auto-Setting Mechanisms

A key advantage of the photopolymerization reaction in Vitrebond is the phenomenon of "command setting." 3m.comamazonaws.comnobledentalsupplies.com Because the light-curing mechanism is significantly faster than the acid-base reaction, exposure to a dental curing light results in rapid polymerization of the methacrylate components, leading to immediate hardening of the material. 3m.comamazonaws.com This allows the clinician to control the working time and achieve a quick set when needed. amazonaws.comnobledentalsupplies.com

While the light-activated polymerization provides the initial rapid set, Vitrebond also incorporates a delayed auto-setting mechanism. 3m.comnobledentalsupplies.com This ensures that areas of the material that may not receive sufficient light exposure, such as in deep cavities or undercut areas, will still undergo a setting reaction over time through the slower acid-base mechanism. 3m.comnobledentalsupplies.com This delayed auto-setting provides a safety net for polymerization in shadowed regions, contributing to a more complete cure throughout the material mass. 3m.comnobledentalsupplies.com

Factors Affecting the Degree of Conversion in Vitrebond

The degree of conversion (DC) in resin-modified glass ionomer cements like Vitrabond refers to the percentage of carbon-carbon double bonds in the methacrylate monomers that are converted into single bonds during the polymerization process. thejcdp.comoup.comoup.com A higher degree of conversion generally leads to improved mechanical properties and reduced leaching of unreacted monomers. oup.comoup.combezmialemscience.org Several factors can influence the degree of conversion in this compound:

Light Curing Parameters: The intensity and duration of the light curing process are critical. Adequate light energy is required to activate the photoinitiators (such as camphorquinone) present in the liquid component, which in turn initiate the free radical polymerization. amazonaws.com3m.comuobasrah.edu.iq Studies have investigated the effect of different light curing units and exposure times on the DC of Vitrebond. thejcdp.comnih.gov For instance, research has compared the DC of Vitrebond and Vitrebond Plus™ when light cured with a blue LED, showing significant differences in DC values over time. thejcdp.comnih.gov

Material Composition and Powder-to-Liquid Ratio: The specific chemical composition of the powder and liquid components, as well as their mixing ratio, play a significant role. amazonaws.comthejcdp.com The liquid component of Vitrebond contains modified polyacrylic acid with pendant methacrylate groups, HEMA (2-hydroxyethylmethacrylate), water, and photoinitiators. amazonaws.com3m.com The powder is a fluoro-aluminosilicate glass. amazonaws.com3m.com Variations in the proportions of these components, particularly the powder-to-liquid ratio, can affect the viscosity and the concentration of reactive species, thereby influencing the DC. amazonaws.com While Vitrebond is described as being forgiving in its powder/liquid ratio within a certain range, deviations can impact properties like bond strength and potentially DC. amazonaws.com

Storage Conditions and Time: The storage conditions and the time elapsed since mixing and light curing can also impact the DC. Studies have shown that the DC can change over time after the initial light curing. thejcdp.comnih.gov

Research using techniques like Fourier-transform infrared spectroscopy (FTIR) is commonly employed to measure the degree of conversion in RMGICs by quantifying the remaining unreacted methacrylate double bonds. thejcdp.comoup.comnih.govtums.ac.ir

Polymer Network Formation and Crosslinking Density Evolution

The setting of this compound involves the formation of a complex polymer network through two primary, concurrently occurring reactions: the acid-base reaction and the light-initiated free radical polymerization. amazonaws.com3m.compocketdentistry.com

The acid-base reaction, characteristic of conventional glass ionomers, begins upon mixing the powder and liquid. amazonaws.com3m.com The acidic liquid reacts with the ion-leachable glass particles, releasing cations (such as Ca²⁺ and Al³⁺). amazonaws.com3m.comnih.gov These cations then crosslink the polycarboxylic acid chains, forming a polysalt matrix. amazonaws.com3m.comsigmaaldrich.cn This ionic crosslinking contributes to the initial setting and provides chemical adhesion to tooth structure. 3m.comcapes.gov.brnih.gov

Simultaneously, or initiated by light exposure, the free radical polymerization of the methacrylate groups occurs. amazonaws.com3m.compocketdentistry.com The liquid component contains methacrylate-functionalized monomers, primarily HEMA, and modified polyacrylic acid with pendant methacrylate groups. amazonaws.com3m.compocketdentistry.com Light activation of the photoinitiator generates free radicals, which initiate the chain-growth polymerization of these methacrylate monomers, forming a crosslinked polymer network. amazonaws.com3m.comlikarda.com HEMA is present to facilitate this crosslinking and improve wetting. 3m.com

The light curing mechanism is significantly faster than the acid-base reaction, providing a "command set" that allows for immediate hardening upon light exposure. amazonaws.com3m.com This rapid polymerization of the resin phase forms an initial polymer scaffold that helps protect the slower acid-base reaction from early moisture contamination and contributes to early strength. pocketdentistry.comscribd.com The ionic crosslinking of the acid-base reaction continues over a longer period, further contributing to the material's strength and long-term properties. amazonaws.com3m.com

The evolution of the polymer network involves the increasing density of crosslinks over time as both the free radical polymerization and the acid-base reaction proceed. pocketdentistry.comrjpdft.com The crosslinking density, which refers to the number of crosslinks per unit volume, significantly influences the mechanical properties, stiffness, and durability of the cured material. likarda.comrjpdft.com A higher crosslinking density generally results in a more rigid and strong material. rjpdft.com

The formation of this interpenetrating or co-maturing network of both ionic and covalent crosslinks is a key feature of RMGICs like this compound, combining the benefits of both glass ionomer and resin chemistries. pocketdentistry.comscribd.com The resin phase provides improved mechanical properties and early strength, while the glass ionomer phase contributes to adhesion and fluoride release. stardentalsupplies.compocketdentistry.comjournal-imab-bg.org

Studies investigating the polymer network formation and crosslinking density often utilize techniques such as FTIR to monitor the progress of the polymerization reaction and assess the degree of conversion, which is directly related to the formation of the covalent network. thejcdp.comoup.comnih.govtums.ac.ir Other methods, like evaluating mechanical properties such as hardness and elastic modulus, can also provide indirect insights into the development of the crosslinked structure. thejcdp.combezmialemscience.orgpocketdentistry.com

While specific detailed research findings on the quantitative evolution of crosslinking density in this compound were not extensively found in the immediate search results, the general principles of polymer network formation in RMGICs, driven by both ionic and covalent crosslinking, apply to this compound's curing dynamics. The interplay between the faster light-cured resin polymerization and the slower acid-base reaction dictates the rate and extent of network formation and the resulting material properties. amazonaws.com3m.compocketdentistry.com

Here is a table summarizing some of the key factors affecting the degree of conversion in RMGICs, based on the search results:

Factor	Influence on Degree of Conversion (DC)	Relevant Information
Light Intensity and Duration	Higher intensity and longer duration generally increase DC.	Adequate light energy activates photoinitiators. uobasrah.edu.iq Studies show time-dependent DC changes. thejcdp.comnih.gov
Material Composition	Proportions of monomers, photoinitiator, and filler affect DC.	Liquid contains modified polyacrylic acid, HEMA, water, photoinitiator. Powder is fluoro-aluminosilicate glass. amazonaws.com3m.com Composition influences reactivity. thejcdp.com
Powder-to-Liquid Ratio	Can influence viscosity and concentration of reactive species, affecting DC.	Variations can impact properties; optimal range exists for best performance. amazonaws.com
Water Content	Essential for acid-base reaction; can influence polymerization.	Water is a key component in the liquid. amazonaws.com3m.compocketdentistry.com
Storage Time	DC can evolve over time after initial curing.	Significant differences in DC observed between immediate and later time points. thejcdp.comnih.gov
Presence of Oxygen	Oxygen can inhibit free radical polymerization, potentially lowering DC.	Oxygen-inhibited layer can affect surface polymerization. nih.gov

Interfacial Chemistry and Adhesion Mechanisms of Vitrebond with Substrates

Theories of Adhesion to Hard Tissue Substrates

Adhesion of Vitrebond to tooth structure is a multifaceted process involving interactions with the inorganic (hydroxyapatite) and organic (collagen) components of dentin and enamel. nih.govwebinars.edu.gruzh.chnih.govsums.ac.irkoreamed.org

Ionic Bonding to Hydroxyapatite (B223615) and Calcium Ions

A primary mechanism of Vitrebond's chemical adhesion is the ionic interaction between the carboxyl groups (-COOH) of the polyalkenoic acid present in the liquid component and the calcium ions (Ca²⁺) within the hydroxyapatite crystals of the tooth structure. nih.govwebinars.edu.gruzh.chkoreamed.orgresearchgate.netnih.gov This acid-base reaction, characteristic of glass ionomer cements, leads to the formation of calcium and aluminum polyacrylate salts, creating a chemical bond at the interface. amazonaws.comuzh.chkoreamed.orgnih.gov Studies utilizing techniques such as Fourier-transformed infrared spectroscopy (FTIR) and X-ray photoelectron spectroscopy (XPS) have provided evidence for this chemical interaction between the methacrylated copolyalkenoic acid component of Vitrebond and calcium in hydroxyapatite. nih.gov

Contribution of the Vitrebond Copolymer to Chemical Bonding

The liquid component of Vitrebond contains a modified polyacrylic acid, also known as Vitrebond copolymer, which includes pendant methacrylate (B99206) groups. 3m.comamazonaws.com This polycarboxylate copolymer plays a significant role in chemical adhesion to hydroxyapatite. researchgate.netallenpress.comelsevier.es The carboxyl groups within the polyalkenoic acid can displace phosphate (B84403) ions in hydroxyapatite, establishing ionic bonding with calcium. researchgate.net This chemical interaction contributes to the material's stable bond strength and long-term clinical performance. nih.govallenpress.comelsevier.es

Smear Layer Modification and Interaction with Vitrebond Components

Tooth preparation procedures create a smear layer on the dentin surface, consisting of hydroxyapatite, denatured collagen, and other debris. nih.gov Unlike some adhesive systems that require complete removal of the smear layer, Vitrebond's acidic components can interact with and modify the smear layer. 3m.com The polycarboxylic acid in Vitrebond's liquid component has an acidic pH that allows it to interact with the smear layer and underlying dentin. scielo.br This interaction facilitates the chemical bonding to the calcium ions within the smear layer and exposed hydroxyapatite. uzh.chijold.com Studies suggest that Vitrebond can adhere to dentin without prior treatment to remove the smear layer, either by penetrating through or displacing surface contaminants, or adhering to them. amazonaws.comijold.comnobledentalsupplies.com

Mechanisms of Adhesion at the Micro- and Nano-Scale

Adhesion at the micro- and nano-scale involves the intricate interactions between the components of Vitrebond and the tooth structure. At the micro-scale, the formation of the ion-exchange layer through the acid-base reaction and potential resin tag formation contribute to mechanical stability. webinars.edu.grnih.gov At the nano-scale, the chemical bonding between the carboxyl groups of the polyalkenoic acid and calcium ions in hydroxyapatite occurs at a molecular level. nih.govuzh.chresearchgate.net Research using techniques like FTIR and XPS provides insights into these molecular interactions. nih.gov The incorporation of nano-sized particles in some glass ionomer formulations is being explored to potentially enhance bonding characteristics by increasing surface area and facilitating stronger ionic linkages with calcium ions in the tooth structure. uzh.chnih.govjournal-imab-bg.orgjchr.orgresearchgate.net

Influence of Substrate Composition and Surface Topography on Bonding

The composition and surface topography of the hard tissue substrate significantly influence Vitrebond's bonding effectiveness. Vitrebond generally bonds well to both enamel and dentin. 3m.comamazonaws.comnih.gov Adhesion is typically better to enamel than dentin due to enamel's higher inorganic content (hydroxyapatite). nih.gov The presence and characteristics of the smear layer on dentin can affect the penetration and interaction of Vitrebond's components with the underlying tooth structure. nih.govijold.com While Vitrebond can bond to smear layer-covered dentin, the thickness and nature of the smear layer can influence bond strength. scielo.br Surface topography, including the roughness created by tooth preparation, can also play a role in micromechanical retention. journal-imab-bg.orgjchr.orgmdpi.com

Degradation Pathways and Stability Mechanisms of Vitrebond

Hydrolytic Degradation of the Polymer-Matrix

Hydrolytic degradation is a primary mechanism affecting the polymer matrix of Vitrebond, which includes polyacrylic acid and polymerized methacrylate (B99206) components like HEMA and potentially BIS-GMA in some formulations. amazonaws.com3m.com The ester linkages within methacrylate-based polymers are susceptible to hydrolysis, particularly in the presence of water and enzymes. researchgate.netrupahealth.comnih.govnumberanalytics.com This process involves the cleavage of ester bonds by water molecules, potentially catalyzed by acids or bases. nih.govnumberanalytics.comacs.org For HEMA, hydrolysis can lead to the formation of methacrylic acid (MAA) as a primary degradation product. researchgate.netrupahealth.comnih.gov The polyacrylic acid component, while more hydrolytically stable than simple esters, can also undergo changes in the presence of water, affecting its interactions with the glass filler. acs.orgpolymersource.cananochemres.orgitu.edu.tr The absorption of water by the material can lead to swelling of the polymer matrix, which can further facilitate hydrolytic attack and the leaching of components. nanochemres.orgnanochemres.org

Ionic Leaching Processes and Component Release

Ionic leaching is an inherent characteristic of glass ionomer cements and plays a significant role in the degradation and fluoride (B91410) release from Vitrebond. nanochemres.orgnanochemres.org The acid-base reaction during setting involves the attack of the fluoroaluminosilicate glass particles by the polyacid, leading to the release of various ions, including calcium, aluminum, strontium, zinc, and fluoride. amazonaws.comnanochemres.orgnanochemres.orgmdpi.comnih.gov While the formation of a polysalt matrix through the crosslinking of polyacid chains by calcium and aluminum ions is essential for the material's structure, the ongoing presence of water can facilitate the diffusion and release of these ions from the set cement over time. nanochemres.orgnanochemres.orgmdpi.comnih.gov Fluoride release, often considered a beneficial property of glass ionomers for caries prevention, is also a form of ionic leaching. amazonaws.comnanochemres.orgnanochemres.orgkg.ac.rsmadridentalsupplies.com The rate and extent of ion leaching are influenced by factors such as the material's composition, the degree of crosslinking, and the surrounding environment. nanochemres.orgnanochemres.org Studies have shown that Vitrebond can exhibit a significant initial burst of fluoride release, followed by a more gradual release over longer periods. nanochemres.orgnanochemres.org

Influence of Environmental Factors on Material Integrity (e.g., pH, Humidity)

Environmental factors, particularly pH and humidity, significantly influence the degradation and stability of Vitrebond. Weather information for query: Vitrebond environmental factors pH humidity stabilityd-nb.infopocketdentistry.com The oral cavity presents a dynamic environment with variations in pH due to dietary intake and bacterial activity. Acidic conditions can accelerate the degradation of both the glass filler and the polymer matrix. nanochemres.orgnanochemres.orgresearchgate.netresearchgate.net The acid component of the glass ionomer reaction itself results in a low pH during the initial setting phase, although the pH typically rises as the reaction progresses. amazonaws.comresearchgate.net Prolonged exposure to low pH environments can enhance the dissolution of the glass phase and increase the rate of hydrolytic degradation of the polymer. nanochemres.orgnanochemres.orgresearchgate.net Humidity and water availability are also critical, as water is essential for the acid-base setting reaction but also drives hydrolytic degradation and ion leaching. numberanalytics.comnanochemres.orgnanochemres.org Excessive water uptake can lead to swelling and plasticization of the polymer matrix, reducing its mechanical strength and increasing its susceptibility to degradation. nanochemres.orgnanochemres.orgunizg.hr

Mechanisms of Degradation Products Formation

The degradation of Vitrebond results in the formation of various chemical products. As discussed, hydrolysis of methacrylate components like HEMA can yield methacrylic acid (MAA). researchgate.netrupahealth.comnih.gov The breakdown of the polyacrylic acid chains, although slower, can lead to smaller polymeric fragments. itu.edu.trnih.gov The dissolution and decomposition of the fluoroaluminosilicate glass filler release metal ions such as calcium, aluminum, strontium, and zinc, as well as fluoride and silicate (B1173343) species. amazonaws.comnanochemres.orgnanochemres.orgmdpi.comnih.gov The interaction of these released ions and organic degradation products with the surrounding environment and tissues is a subject of ongoing research. kg.ac.rs The specific degradation products and their concentrations depend on the initial composition of the material and the conditions of degradation.

Advanced Analytical and Characterization Methodologies for Vitrebond Research

Spectroscopic Techniques for Chemical Structure and Reaction Monitoring

Spectroscopic methods are fundamental in analyzing the chemical composition and monitoring the progress of the setting reactions in Vitrebond and other glass ionomer cements. These techniques provide information about the functional groups present and the changes they undergo during curing.

Fourier Transform Infrared (FT-IR) Spectroscopy for Degree of Conversion and Functional Group Analysis

Fourier Transform Infrared (FT-IR) spectroscopy is a widely used technique for investigating the physicochemical properties of glass ionomer cements, including the determination of the degree of conversion (DC) in resin-modified formulations like Vitrebond. FT-IR provides information about the functional groups present in the material by measuring the absorption of infrared radiation at specific wavenumbers. thejcdp.comnih.govunesp.brresearchgate.net

In the context of RMGICs, FT-IR is particularly valuable for monitoring the polymerization of methacrylate (B99206) groups, which contributes to the material's setting alongside the acid-base reaction. The degree of conversion is typically determined by monitoring the reduction in the intensity of characteristic peaks associated with the carbon-carbon double bonds (C=C) of the methacrylate monomers during the curing process. pocketdentistry.comuzh.chmdpi.com A common approach involves comparing the absorbance intensity of an aliphatic C=C peak (around 1638 cm⁻¹) to a reference peak that remains unchanged during polymerization, such as an aromatic C=C peak (around 1609 cm⁻¹) or N-H vibrations if aromatic groups are absent. pocketdentistry.comuzh.chmdpi.com However, the presence of water in RMGICs can interfere with the analysis of the 1638 cm⁻¹ peak, making it challenging to quantify the degree of conversion using this specific band. pocketdentistry.com

Studies on Vitrebond and Vitrebond Plus have utilized FT-IR to assess the degree of conversion at different time points after light curing. Specimens are often prepared by pulverizing the cured cement and pressing it into a pellet with KBr for analysis. thejcdp.comnih.govunesp.br Results have shown that the degree of conversion can differ significantly between different formulations and can change over time after light curing. thejcdp.comnih.govunesp.br For example, one study found that Vitrebond showed higher mean values for the degree of conversion compared to Vitrebond Plus at all storage times after light curing. thejcdp.comnih.govunesp.br The conversion of methacrylate groups in Vitrebond has been reported to be significantly higher compared to some experimental RMGICs and calcium silicate (B1173343) cements. researchgate.netmdpi.com

FT-IR also allows for the identification of other functional groups involved in the setting reaction, such as carboxyl groups (COO⁻) from the polyacrylic acid and phosphate (B84403) (P-O) groups from the glass component. scielo.br Changes in the characteristic bands of these groups during hardening can provide insights into the progress of the acid-base reaction and the formation of the polycarboxylate matrix. nih.gov

Nuclear Magnetic Resonance (NMR) Spectroscopy for Molecular Structure and Dynamics

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive technique that provides detailed information about the molecular structure, dynamics, and interactions within materials like Vitrebond. uwa.edu.aubruker.comjeolusa.com Solid-state NMR, particularly Magic Angle Spinning (MAS) NMR, is essential for analyzing the structure of the solid components and the changes that occur during the setting reaction of glass ionomer cements. uwa.edu.aujst.go.jpmdpi.commdpi.com

Multinuclear MAS NMR can be applied to study various elements present in glass ionomer cements, including ²⁷Al, ²⁹Si, ²³Na, ³¹P, ¹⁹F, ¹H, and ¹³C. jst.go.jpmdpi.comnih.govoatext.com This allows researchers to investigate the structural changes in the glass phase and the polymer matrix during hardening. For instance, ²⁷Al NMR can reveal the coordination state of aluminum ions, showing the conversion of tetrahedrally coordinated Al³⁺ in the original glass to octahedrally coordinated Al³⁺ in the hardened cement matrix, which are involved in crosslinking the polycarboxylate chains. nih.govnih.govoatext.com

²⁹Si MAS NMR provides information about the silicate network structure and its changes during hardening, such as the formation of hydrated silica (B1680970) gel and Si-O-Si bonds. nih.govmdpi.comnih.gov ¹³C CP/MAS NMR can be used to study the polymer component, showing changes in the carboxyl groups as they participate in the acid-base reaction and form crosslinks. jst.go.jpnih.gov ¹H NMR can provide insights into the different proton environments within the material, including those from methacrylate alkene groups, alkoxy groups, alkyl groups, and hydroxyl groups of the polyacrylic acid. oatext.com

NMR spectroscopy is valuable for understanding the crosslinking process during the setting reaction of glass ionomer cements by observing the conversion of Al(IV) to Al(VI). nih.govoatext.com Studies have shown that the acid-base setting reaction can be largely completed within 24 hours, with no significant further changes observed in the MAS-NMR spectra. nih.gov While NMR can be used to study ionic species, its relatively high detection limit can make it challenging to detect low concentrations of ions released from the cement. cas.cz

Raman Spectroscopy for Vibrational Fingerprinting

Raman spectroscopy is another vibrational spectroscopic technique used to characterize the chemical structure of glass ionomer cements and monitor their setting reactions. scielo.brcas.cznih.govresearchgate.netresearchgate.netresearchgate.net Similar to FT-IR, Raman spectroscopy provides a unique vibrational fingerprint of the molecules present, allowing for the identification of functional groups and structural changes. mdpi.comspectroscopyonline.com

Raman spectroscopy has been used to study the reaction between the glass powder and the acidic liquid components of glass ionomer cements. nih.gov It can indicate the loss of acidic components and the production of salts, such as polyacrylate and tartrate salts, within seconds of mixing. nih.gov Studies have identified characteristic Raman bands associated with carboxylate groups (COO⁻) and phosphate (P-O) groups in glass ionomer cements. scielo.br

Raman spectroscopy can also be applied to study the interaction between glass ionomer cement and dental tissues like dentin, revealing the formation of new compounds or molecular rearrangements at the interface. scielo.br By analyzing the changes in Raman spectra over time, researchers can evaluate the dynamics of the setting mechanism and the time required to achieve stability. scielo.br

While Raman spectroscopy is a powerful tool for structural characterization, interpreting changes in band intensity can sometimes be challenging due to factors like Fermi resonance. cas.cz Despite this, it remains valuable for identifying the presence of different components and monitoring the progress of the setting reactions in Vitrebond and related materials. researchgate.netresearchgate.netresearchgate.net

Chromatographic Techniques for Component Separation and Identification

Chromatographic techniques are employed to separate and identify the individual components within Vitrebond formulations or the ions released from the set cement. These methods are crucial for understanding the composition of the materials and studying the release profiles of therapeutic ions like fluoride (B91410). capes.gov.brnih.govchromatographytoday.comscielo.br

Ion chromatography is a sensitive technique particularly suited for detecting and quantifying anions released from glass ionomer cements into aqueous solutions. cas.czcapes.gov.brnih.govscielo.br This method can elucidate the precise form of ionic species released, such as fluoride (F⁻) and orthophosphate (PO₄³⁻). cas.czcapes.gov.brnih.gov Studies using ion chromatography have investigated the release kinetics of ions like fluoride and aluminum from various restorative materials, including resin-modified glass ionomer cements like Vitremer (a related product from the same manufacturer as Vitrebond). scielo.br

Research has shown that the release of ions like fluoride can be diffusion-controlled over extended periods. capes.gov.brnih.gov Ion chromatography can help determine the cumulative release of ions over time and investigate how factors like storage medium (e.g., water vs. artificial saliva) affect the release profiles. scielo.br For instance, one study found that Vitremer released higher amounts of fluoride and aluminum in double-distilled water compared to artificial saliva. scielo.br The release of aluminum, primarily occurring within the first 24 hours after setting, decreases as the cement matures. scielo.br

Gas chromatography-mass spectrometry (GC-MS) is another chromatographic technique that, when coupled with mass spectrometry, allows for the highly sensitive analysis and identification of volatile or semi-volatile compounds in complex mixtures. nih.govnih.govresearchgate.net While less commonly applied directly to the inorganic components or primary setting reaction of traditional glass ionomer cements, GC-MS can be useful in analyzing organic components or byproducts, such as those present in the resin phase of RMGICs or volatile compounds released during handling or curing. chromatographytoday.com It has been used in broader dental material research, for example, to investigate volatile compounds in plant extracts added to dental cements for antimicrobial properties. chromatographytoday.com

Chromatographic techniques, often coupled with detection methods like mass spectrometry or conductivity detection, provide valuable data on the composition and release characteristics of Vitrebond, contributing to the understanding of its long-term behavior and potential therapeutic effects.

Thermal Analysis Techniques for Reaction Kinetics and Transitions

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC), are essential for studying the setting reactions, polymerization kinetics, and thermal transitions of Vitrebond and other glass ionomer cements. nih.govnih.govresearchgate.netuva.nlajol.inforesearchgate.net These methods measure changes in material properties as a function of temperature or time, providing insights into the energy changes and reaction rates involved in the curing process.

Differential Scanning Calorimetry (DSC) in Polymerization Studies

Differential Scanning Calorimetry (DSC) is a widely used thermal analysis technique for characterizing the polymerization kinetics and thermal transitions of dental materials, including resin-modified glass ionomer cements. nih.govresearchgate.netajol.inforesearchgate.netpressbooks.pub DSC measures the heat flow into or out of a sample as it is heated or cooled, allowing for the detection and quantification of exothermic (heat-releasing) or endothermic (heat-absorbing) events. pressbooks.pubonlytrainings.com

In the context of RMGICs like Vitrebond, which undergo both an acid-base reaction and a light-activated resin polymerization, DSC can be used to study the kinetics and interplay of these two setting mechanisms. nih.gov The polymerization of methacrylate monomers is an exothermic process, and the heat evolved during curing can be measured by DSC. nih.govresearchgate.net This allows for the determination of the extent or degree of polymerization and the reaction rate. researchgate.netnasa.gov

Studies using DSC on RMGICs have investigated the polymerization exotherm under different conditions, such as varying light-curing initiation times. nih.gov Results indicate that the timing of light activation can influence the extent of both the polymerization and the acid-base reactions, suggesting a competition between these two setting mechanisms. nih.gov For example, allowing more time for the acid-base reaction before light curing can lead to a decrease in the polymerization exotherm. nih.gov

DSC can be performed in both isothermal (constant temperature) and dynamic (varying temperature) modes to study reaction kinetics. nih.govonlytrainings.comnasa.gov Kinetic parameters, such as activation energy and reaction order, can be extracted from DSC data using various analytical methods. onlytrainings.comnasa.gov This provides valuable information about the factors influencing the rate and completeness of the polymerization reaction in Vitrebond. DSC can also be used to identify thermal transitions like the glass transition temperature (Tg) of the polymer phase, which relates to the material's physical properties. ajol.info

Technique	Application in Vitrebond Research	Key Information Provided	Relevant Section
FT-IR Spectroscopy	Degree of Conversion, Functional Group Analysis, Monitoring Setting Reactions	Quantification of methacrylate polymerization, identification of carboxyl and phosphate groups, tracking changes during curing. thejcdp.comnih.govunesp.brresearchgate.netpocketdentistry.commdpi.comscielo.br	6.1.1
NMR Spectroscopy	Molecular Structure and Dynamics, Setting Reaction Mechanisms	Coordination of Al ions, changes in silicate network, characterization of polymer structure, monitoring crosslinking. nih.govjst.go.jpmdpi.comnih.govoatext.com	6.1.2
Raman Spectroscopy	Vibrational Fingerprinting, Monitoring Setting Reactions, Interface Analysis	Identification of functional groups, tracking formation of salts, analyzing interaction with dental tissues. scielo.brnih.govresearchgate.netresearchgate.netresearchgate.net	6.1.3
Chromatographic Techniques (e.g., Ion Chromatography)	Component Separation and Identification, Ion Release Studies	Identification and quantification of released ions (e.g., F⁻, Al³⁺, PO₄³⁻), study of release kinetics. cas.czcapes.gov.brnih.govchromatographytoday.comscielo.br	6.2
Differential Scanning Calorimetry (DSC)	Reaction Kinetics and Transitions, Polymerization Studies, Acid-Base Reaction Analysis	Quantification of polymerization exotherm, determination of reaction rates and extent, study of competing setting mechanisms, identification of Tg. nih.govresearchgate.netajol.inforesearchgate.netpressbooks.pubonlytrainings.com	6.3.1

Differential Thermal Analysis (DTA) for Thermal Events

While Differential Thermal Analysis (DTA) is a valuable technique for studying the thermal events (such as glass transitions, crystallization, and melting) of materials, specific detailed applications of DTA solely focused on Vitrebond were not extensively detailed in the literature surveyed. DTA involves measuring the temperature difference between a sample and an inert reference material as they are subjected to a controlled temperature program. This allows for the detection of thermal transitions and reactions occurring within the material, providing information about its physical state and curing characteristics.

Microscopic and Imaging Techniques for Interfacial Analysis and Morphology

Microscopic and imaging techniques are indispensable for visualizing the surface topography, internal structure, and the interface between Vitrebond and other materials at various scales. These methods provide direct visual evidence of the material's morphology and how it interacts with its surroundings.

Scanning Electron Microscopy (SEM) for Surface and Interfacial Structures

Scanning Electron Microscopy (SEM) is frequently employed to examine the surface morphology and internal adaptation of Vitrebond. SEM images reveal the material's external surface characteristics, which can be irregular and rough nih.gov. Studies utilizing SEM have investigated the presence of microgaps at the interfaces between Vitrebond and dentin, as well as between Vitrebond and restorative materials fishersci.nlcenmed.com. While some studies reported no significant difference in microgap width at the Vitrebond-dentin interface compared to other liners fishersci.nlcenmed.com, the presence of microgaps is a common finding cenmed.com. SEM can also show cohesive cracks within the RMGIC material itself cenmed.com. Furthermore, when coupled with Energy Dispersive X-ray (EDX) analysis, SEM allows for the identification and mapping of elemental composition on the surface and within the bulk material, revealing the presence and distribution of elements such as fluorine (F), aluminum (Al), silicon (Si), and calcium (Ca) nih.govcenmed.com. EDX analysis has indicated that the atomic percentage of these elements can be affected by factors such as the material's expiration date cenmed.com.

Transmission Electron Microscopy (TEM) for Nanoscale Features

Transmission Electron Microscopy (TEM) offers higher resolution than SEM, enabling the study of nanoscale features within materials. While TEM is a powerful tool for investigating the ultrastructure and interfaces at a very fine scale, specific detailed applications of TEM solely focused on the internal nanoscale features of Vitrebond itself were not prominently featured in the literature reviewed. TEM has been mentioned in studies analyzing the water degradation of human dentinal collagen fishersci.ca, a related area, but direct TEM analysis of Vitrebond's internal matrix or filler particle interactions at the nanoscale was not extensively described in the provided search results.

Atomic Force Microscopy (AFM) for Surface Topography and Localized Properties

Atomic Force Microscopy (AFM) is a surface analysis technique that provides high-resolution three-dimensional topographical images and can probe localized surface properties. AFM has been utilized to evaluate the surface nanoroughness and topography of resin-modified glass ionomer cements, including comparisons involving materials like Vitremer, which shares similarities with Vitrebond as an RMGIC fishersci.nl. Studies using AFM have assessed changes in surface roughness under different storage conditions, such as immersion in water. The addition of bioactive glass-ceramic particles has been shown to influence the surface nanoroughness of RMGICs as evaluated by AFM.

X-ray Diffraction (XRD) for Crystalline Phase Analysis

X-ray Diffraction (XRD) is a technique used to determine the crystalline phases present in a material. For Vitrebond and other glass ionomer cements, XRD analysis provides valuable information about their crystal structures and setting reactions. XRD studies have revealed the presence of crystalline phases such as fluorapatite (B74983) (Ca₅(PO₄)₃F) in set glass ionomer cements. This finding is consistent with the chemical composition and the acid-base setting reactions that lead to the formation of a polysalt matrix reinforced by glass filler particles. The distinctive diffraction signatures obtained from XRD analysis allow for the identification and characterization of these crystalline components.

Electrochemical Methods for Degradation Studies (if applicable and strictly chemical focus)

Electrochemical methods can be employed to study the degradation behavior of materials by analyzing their electrical properties and the electrochemical reactions that occur. While the degradation of Vitrebond, particularly in terms of fluoride release and water sorption, is a known phenomenon influenced by factors like acidic conditions and water balance, specific detailed applications of electrochemical methods solely focused on studying the chemical degradation mechanisms of Vitrebond were not extensively described in the literature surveyed. Degradation is often assessed through changes in mechanical properties, fluoride release profiles, and microscopic examination rather than direct electrochemical measurements in the provided results.

Data Tables

Table 1: Cumulative Fluoride Release from Vitrebond

Time Point	Cumulative Fluoride Release (ppm)	Source
Day 1-2	5.28
Day 7 (first weekend)	7.24
Day 14 (second weekend)	8.22
Day 21 (third weekend)	9.20
21 days	1.226 (equivalent to 0.119 M)

Note: Different studies and methodologies may yield varying fluoride release values. The values above are from a specific study comparing different glass ionomer cements.

Table 2: Mean Microgap Width at Interfaces

Interface	Mean Microgap Width (µm)	Comparison Groups	Source
Vitrebond-dentin	No statistically significant difference compared to Dycal-dentin	Vitrebond vs. Dycal	fishersci.nlcenmed.com
Dentin-Clearfil Tri-S Bond	Significantly smaller than Dycal-dentin and Vitrebond-dentin interfaces	Dentin-adhesive vs. Liner-dentin	fishersci.nlcenmed.com
Vitrebond-dentin (after thermocycling)	5.40	Compared to other liners and no liner group after thermocycling

Note: Microgap formation can be influenced by various factors including material properties, preparation technique, and aging conditions.

Table 3: Vickers Microhardness (VHN) of Vitrebond

Material	Condition	Vickers Hardness Number (VHN)	Source
Vitrebond	Current expiration date	Affected by expiration date	cenmed.com
Vitrebond	Close to expiration date	Decreased compared to current	cenmed.com
Vitrebond	Expired	Decreased compared to current	cenmed.com
Vitrebond	Immediately after light curing	Increasing over time
Vitrebond	24 hours after light curing	Increased significantly from immediately after curing
Vitrebond	48 hours after light curing	Increased significantly from 24 hours
Vitrebond	7 days after light curing	No significant difference from 48 hours
Vitrebond Plus	Not specified	Lower compared to Riva Silver and EQUIA Forte Fil

Note: Hardness development is influenced by the setting reaction and storage time. Expiration date can negatively impact microhardness.

Theoretical Models and Computational Approaches in Vitrebond Research

Molecular Dynamics Simulations of Polymerization and Crosslinking

Molecular dynamics (MD) simulations are powerful tools for studying the dynamic behavior of molecules and their interactions over time. In the context of RMGICs like Vitrabond, MD simulations are employed to investigate the complex processes of polymerization and crosslinking that occur during setting. RMGICs undergo a dual-setting reaction: an acid-base reaction characteristic of conventional glass ionomers and a light-initiated free radical polymerization of methacrylate (B99206) groups, often derived from monomers like 2-hydroxyethyl methacrylate (HEMA). nanochemres.orgscirp.org

MD simulations can model the formation of the polymer network by tracking the movement and interaction of monomer units and crosslinking agents. This allows researchers to visualize and quantify the extent of polymerization and the density of crosslinks formed under different conditions. Such simulations can help in understanding how factors like monomer concentration, initiator efficiency, and light exposure time influence the final polymer structure. While specific MD studies on this compound's polymerization were not extensively detailed in the search results, research on similar highly cross-linked polymer systems and the general setting of GICs using MD simulations provides a strong basis for such investigations. rsc.orgresearchgate.netarxiv.org Studies using ab initio molecular dynamics simulations have been employed to understand the atomic-scale structural and dynamic contributions of different elements in bioactive glass ionomer cement, which involves crosslinking processes. researchgate.net

Understanding the crosslinking density is crucial as it significantly impacts the mechanical properties and stability of the set cement. MD simulations can provide data on the spatial distribution of crosslinks and the resulting network architecture, which can be correlated with macroscopic material properties.

Computational Chemistry for Elucidating Reaction Mechanisms and Interfacial Interactions

Computational chemistry, including methods like Density Functional Theory (DFT), plays a vital role in elucidating the intricate reaction mechanisms involved in the setting of RMGICs and the interactions that occur at the interfaces between the different components. The setting of GICs involves an acid-base reaction between polyacrylic acid and the basic glass powder, leading to the release of ions and the formation of a polysalt matrix. nih.govwikipedia.orgrsc.org In RMGICs, the simultaneous or sequential free radical polymerization of methacrylate monomers adds another layer of complexity. nanochemres.orgscirp.org

Computational studies can model the initial dissolution of the glass surface by the polyacid, the release of ions such as Ca²⁺, Al³⁺, and F⁻, and their subsequent interaction with the carboxylate groups of the polyacid chains to form salt bridges. nih.govrsc.orgresearchgate.net DFT calculations can provide insights into the energetics and transition states of these reactions, helping to determine the preferred reaction pathways.

Furthermore, computational chemistry is essential for understanding the interfacial interactions between the polymer matrix and the unreacted glass particles, as well as the interface with the tooth structure (enamel and dentin). GICs are known for their chemical adhesion to tooth tissue, primarily through the chelation of carboxyl groups with calcium ions in hydroxyapatite (B223615). nih.govrsc.orgresearchgate.netmdpi.com Computational models can simulate these interactions at the molecular level, providing details on the nature and strength of the chemical bonds formed. Studies have used computational modeling to investigate the behavior of polyalkenoic acids in GICs and the relative stability of molecules involved in GIC formation. rsc.orgnih.gov High-end ab initio molecular dynamics simulations and electronic structure computations have been used to identify changes in the underlying low-energy dynamics throughout cements and at the forming interfaces during setting. rsc.org

Modeling of Ion Release and Diffusion Phenomena

The controlled release of ions, particularly fluoride (B91410), is a key characteristic and therapeutic benefit of glass ionomer cements. nih.govallenpress.com Theoretical models and computational approaches are used to understand and predict the kinetics and mechanisms of ion release and diffusion within the set cement matrix.

Ion release from GICs typically occurs in two stages: an initial burst release followed by a longer-term sustained release. allenpress.comnih.gov The initial burst is often attributed to ions loosely bound on the surface of the glass particles or within the newly formed matrix. allenpress.com The sustained release is primarily governed by the diffusion of ions through the porous hydrogel-like matrix. nih.govnih.govtandfonline.comresearchgate.net

Modeling of ion release can involve diffusion models that consider the microstructure of the cement, including the presence of unreacted glass particles, the polysalt matrix, and water channels. Factors influencing diffusion, such as the density and crosslinking of the polymer network, the porosity of the material, and the surrounding environment (e.g., pH), can be incorporated into these models. nih.govnih.govresearchgate.net Studies have shown that in neutral conditions, ion release over the longer term follows a diffusion-based mechanism, while in acidic conditions, erosion plays a greater role. nih.govresearchgate.net

Computational simulations, such as Monte Carlo or molecular dynamics simulations, can track the movement of ions through the simulated cement structure, providing insights into the diffusion pathways and rates. These models can help predict the amount and duration of ion release, which is crucial for optimizing the therapeutic effects of the cement.

Data on ion release kinetics can be presented in tables showing the cumulative release of specific ions (e.g., fluoride, calcium, aluminum, sodium, silicon, phosphorus) over time under different conditions (e.g., neutral vs. acidic).

Potential Data Table 1: Cumulative Ion Release from Glass Ionomer Cement over Time

Time Point	Cumulative Fluoride Release (ppm)	Cumulative Calcium Release (ppm)	Cumulative Aluminum Release (ppm)
Day 1	[Data]	[Data]	[Data]
Day 7	[Data]	[Data]	[Data]
Day 28	[Data]	[Data]	[Data]
Month 6	[Data]	[Data]	[Data]
Year 1	[Data]	[Data]	[Data]

(Note: Actual data would be populated from specific research studies, if available and within the scope of the article.)

Predictive Models for Material Behavior based on Chemical Composition

Predictive models aim to establish relationships between the chemical composition and structure of RMGICs and their macroscopic material properties, such as mechanical strength, fracture toughness, solubility, and adhesion. These models are invaluable for rational material design and optimization.

Computational approaches, including quantitative structure-property relationships (QSPR) and machine learning techniques, can be used to develop predictive models. By analyzing data from experimental studies and computational simulations, these models can identify key compositional and structural features that influence material performance. For example, the molecular weight and molecular weight distribution of the polyacrylic acid, the type and concentration of methacrylate monomers, the composition and particle size of the glass filler, and the degree of polymerization and crosslinking all contribute to the final properties of the cement. rsc.orgmdpi.com

The mechanical properties of GICs, such as compressive strength and flexural strength, are known to increase over time as the maturation process continues, which involves further crosslinking and ion binding. nih.govtandfonline.comscielo.br Predictive models can help forecast these changes based on the initial composition and the expected progression of the setting reactions.

Data tables in this section could present correlations between specific compositional variations and measured material properties, or demonstrate the accuracy of predictive models by comparing predicted values to experimental results.

Potential Data Table 2: Correlation between Polyacid Molecular Weight and Compressive Strength

Polyacid Molecular Weight (kDa)	Compressive Strength (MPa)
[Data]	[Data]
[Data]	[Data]
[Data]	[Data]

(Note: Actual data would be populated from specific research studies, if available and within the scope of the article.)

Potential Data Table 3: Predicted vs. Experimental Flexural Strength for Different Glass Compositions

Glass Composition (wt%)	Predicted Flexural Strength (MPa)	Experimental Flexural Strength (MPa)
[Composition 1]	[Data]	[Data]
[Composition 2]	[Data]	[Data]
[Composition 3]	[Data]	[Data]

(Note: Actual data would be populated from specific research studies, if available and within the scope of the article.)

Computational studies are increasingly providing a deeper understanding of the fundamental science behind glass ionomer cements like this compound. By simulating complex chemical and physical processes at multiple scales, these approaches contribute significantly to optimizing material composition and predicting performance, ultimately guiding the development of improved dental restorative materials.

Future Directions in Vitrebond Chemical Research

Development of Novel Monomers and Copolymers for Enhanced Chemical Properties

Current RMGICs often utilize HEMA as a primary resin monomer, which contributes to water uptake and can be associated with cytotoxicity due to incomplete conversion. qmul.ac.ukmdpi.comresearchgate.netscirp.org Research is exploring alternative monomers and copolymers to address these limitations and improve the chemical properties of the set cement. Novel monomers with lower water uptake characteristics are being investigated to reduce hygroscopic expansion and improve dimensional stability. qmul.ac.uk For instance, studies have explored replacing HEMA partially or fully with monomers like tetrahydrofurfuryl methacrylate (B99206) (THFM). qmul.ac.ukpocketdentistry.com

Furthermore, modifications to the polyacid component are being explored. Copolymers of acrylic acid with other unsaturated carboxylic acids, such as itaconic acid or maleic acid, are used. rsc.orgnih.govfrontiersin.org Research is also focused on synthesizing polyalkenoic acids with controlled molecular weight, polydispersity, and composition to optimize the acid-base reaction and improve mechanical properties. rsc.orgsigmaaldrich.cn The incorporation of functional monomers, such as organophosphorus monomers like 2-(methacryloxy)ethyl phosphate (B84403) (2-MEP) or ethylene (B1197577) glycol methacrylate phosphate (EGMP), is being studied to enhance mechanical properties and potentially improve adhesion through chemical interaction with tooth structure. researchgate.netscienceopen.comresearchgate.netkcl.ac.uk

Investigation of Advanced Photoinitiator Systems for Controlled Curing

The photoinitiator system in RMGICs, typically camphorquinone (B77051) (CQ) in combination with an amine co-initiator, is crucial for initiating the free-radical polymerization upon light exposure. lidsen.com Research in this area aims to develop more efficient and versatile photoinitiator systems that allow for deeper and more uniform curing, especially in bulk-fill applications. Optimized photoinitiator systems can improve curing efficiency and extend working times. researchandmarkets.com

Studies are investigating novel photoinitiators that are less prone to oxygen inhibition and can be activated by different wavelengths of light, potentially allowing for more controlled and predictable polymerization. The goal is to achieve a higher degree of monomer conversion, which can lead to improved mechanical properties and reduced leaching of unreacted monomers.

Bio-Inspired Approaches to Vitrebond Chemistry and Adhesion

Bio-inspiration is playing a role in the development of new RMGIC formulations, particularly in enhancing adhesion to tooth structure. The natural adhesion mechanisms found in biological systems, such as the mussel-inspired chemistry involving catecholamines, are being explored to develop adhesive monomers or additives that can form strong and durable chemical bonds with the complex composition of dentin and enamel. nih.govresearchgate.net

Research is focusing on incorporating functional groups into the RMGIC matrix that can interact specifically with the inorganic (hydroxyapatite) and organic (collagen) components of tooth tissue. This includes investigating monomers with phosphate or carboxylate groups that can chelate with calcium ions in hydroxyapatite (B223615), mimicking the chemical interactions observed in biological adhesion. nih.govmdpi.comrde.acmdpi.com

Integration of Vitrebond with Next-Generation Material Systems at a Chemical Level

Future research aims to integrate RMGICs with other advanced dental material systems at a chemical level to create materials with synergistic properties. This involves developing chemical strategies for bonding or co-polymerizing RMGIC components with materials such as composite resins, ceramics, and bioactive glasses. nih.govfrontiersin.orgsdi.com.au

Long-Term Chemical Stability Studies under Controlled Environmental Conditions

Understanding and improving the long-term chemical stability of RMGICs is a critical area of research. These materials are exposed to a challenging oral environment, including variations in pH, temperature, and hydrolytic and enzymatic degradation. nih.govmdpi.comallenpress.com

Research involves conducting controlled laboratory studies to evaluate the chemical degradation mechanisms of RMGICs over extended periods. This includes assessing the effects of hydrolysis on the polysalt matrix and the polymer network, the leaching of monomers and other components, and the influence of external factors like acidic challenges on material integrity. researchgate.netmdpi.comallenpress.commums.ac.ir Techniques such as chromatography, spectroscopy, and microscopy are used to analyze the chemical changes occurring within the material and at its interface with the surrounding environment. qmul.ac.ukresearchgate.net Studies also investigate the formation of degradation products and their potential impact on the material's properties and the surrounding tissues.

Standardization of Academic Methodologies for Inter-Study Comparability

A significant challenge in RMGIC research is the lack of standardized methodologies across different studies, which makes direct comparison of results difficult. mdpi.comufmg.brscielo.br Future directions emphasize the need for establishing and adhering to standardized protocols for material preparation, testing, and characterization in academic research.

This includes standardizing parameters such as powder-to-liquid ratio, mixing procedures, curing protocols (light intensity, duration, and wavelength), specimen dimensions, storage conditions (temperature, humidity, storage medium), and testing methods for properties like mechanical strength, solubility, water uptake, and ion release. ufmg.brrde.acscielo.br Adherence to international standards (e.g., ISO specifications for dental materials) is crucial to ensure the reproducibility and comparability of research findings, facilitating the translation of laboratory results into clinically relevant advancements. scienceopen.comresearchgate.netmdpi.comufmg.brscielo.br

Q & A

Q. What standardized methodologies are recommended for evaluating the bond strength of Vitrabond in dental applications?

To assess bond strength, researchers commonly use shear bond testing under controlled conditions. For example, studies on this compound involve preparing dentin samples, applying surface treatments (e.g., Scotchprep or acidic oxalate), and light-curing the material for 40 seconds before mechanical testing at a cross-head speed of 1 mm/min . Key variables include:

• Surface pretreatment protocols : Neutral/acidic oxalate solutions significantly improve bond strength compared to untreated dentin .
• Curing parameters : Prolonged irradiation time (e.g., 60 seconds vs. 40 seconds) increases bond strength, but delays between mixing and curing reduce efficacy .
• Statistical analysis : Use ANOVA to compare group means and post-hoc tests (e.g., Tukey HSD) to identify significant differences between treatments .

Q. What are the established protocols for ensuring consistent this compound application in restorative dentistry?

Protocols emphasize strict adherence to manufacturer guidelines:

• Mixing : Use precise ratios of powder/liquid to avoid voids or weak spots.
• Light-curing : Apply for 40 seconds to ensure optimal polymerization, as shorter durations compromise sealing integrity .
• Environmental controls : Maintain 37°C and 100% humidity during in vitro testing to simulate oral conditions .

Q. How do researchers classify failure modes in this compound adhesion studies, and what do they indicate?

Failure modes are categorized as:

• Cohesive : Fracture within the this compound layer, suggesting strong adhesion but potential material brittleness.
• Adhesive : Detachment at the dentin-cement interface, indicating poor bonding due to surface contamination or inadequate pretreatment .
  These findings guide material optimization, such as modifying resin content or improving dentin hybridization .

Advanced Research Questions

Q. How can conflicting data on this compound’s fire resistance classification (e.g., Class B vs. FR core) be resolved in construction material studies?

Methodological steps include:

• Revisiting certifications : Cross-reference BBA certificates to confirm whether tests used 100% PE-cored or FR-cored this compound, as classifications vary by core material .
• Comparative testing : Replicate fire resistance assays (e.g., BS 476 standards) under identical conditions for both variants.
• Material analysis : Use SEM/EDS to verify core composition in archived samples, as mislabeling may explain discrepancies .

Q. What experimental designs address the interaction between environmental factors (e.g., pH, moisture) and this compound’s adhesion properties?

• Accelerated aging : Immerse samples in artificial saliva (pH 4.0–7.0) for 30 days to simulate oral environments, then retest bond strength .

• Variable isolation : Use factorial designs to test individual factors (e.g., pH, temperature) and their interactions. For example:

  Factor	Levels Tested	Outcome Measure
  pH	4.0, 5.5, 7.0	Shear bond strength (MPa)
  Temperature	25°C, 37°C	Microleakage score

• Statistical models : Multivariate regression identifies dominant factors affecting performance .

Q. How should researchers statistically analyze contradictory results in studies comparing this compound to other glass-ionomer cements?

• Meta-analysis : Pool data from multiple studies (e.g., bond strength values, failure modes) to calculate effect sizes and heterogeneity indices.
• Sensitivity analysis : Exclude outliers or studies with flawed methodologies (e.g., inconsistent curing times) to assess robustness of conclusions .
• Error source documentation : Report variables like storage time (e.g., 24-hour water storage vs. dry testing), which significantly impact results .

Q. What methodologies mitigate confounding variables in longitudinal studies of this compound’s clinical durability?

• In vitro simulations : Use mastication robots to apply cyclic occlusal loads (e.g., 50 N for 100,000 cycles) .
• Periodic assessments : Conduct micro-CT scans at 6-month intervals to quantify marginal degradation without destroying samples .
• Control groups : Compare this compound to non-resin-modified glass ionomers under identical conditions to isolate resin-specific effects .

Data Contradiction & Validation

Q. How can researchers reconcile discrepancies in this compound’s bond strength data across studies?

• Standardized protocols : Adopt ISO 29022 for shear bond testing to ensure comparability.
• Inter-laboratory validation : Collaborate across institutions to replicate key experiments, reducing equipment- or operator-specific bias .
• Material batch tracking : Document lot numbers, as variations in powder particle size or resin composition may affect outcomes .